Cas no 1448029-41-1 (N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)-3-methylphenylacetamide)

• Product Name: N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)-3-methylphenylacetamide
• CAS No: 1448029-41-1
• MF: C₁₈H₁₉F₃N₂O₄S
• MW: 416.414674043655
• CID: 5998114
• PubChem ID: 71788639
• Update Time: 2025-05-22

N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)-3-methylphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)-3-methylphenylacetamide
• N-[4-[[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]sulfamoyl]-3-methylphenyl]acetamide
• 1448029-41-1
• AKOS024538109
• N-[4-({2-HYDROXY-2-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}SULFAMOYL)-3-METHYLPHENYL]ACETAMIDE
• N-(4-(N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)sulfamoyl)-3-methylphenyl)acetamide
• F6200-2300

• Inchi： 1S/C18H19F3N2O4S/c1-11-9-15(23-12(2)24)7-8-17(11)28(26,27)22-10-16(25)13-3-5-14(6-4-13)18(19,20)21/h3-9,16,22,25H,10H2,1-2H3,(H,23,24)
• InChI Key： KSYYBPRKEKNCMJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCC(O)C2=CC=C(C(F)(F)F)C=C2)(=O)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 416.10176275g/mol
• Monoisotopic Mass: 416.10176275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-({2-hydroxy-2-4-(trifluoromethyl)phenylethyl}sulfamoyl)-3-methylphenylacetamide

N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide: A Comprehensive Overview

The compound with CAS No. 1448029-41-1, known as N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide is characterized by its intricate molecular architecture, which includes a sulfamoyl group attached to a hydroxy-substituted ethyl chain. The presence of a trifluoromethyl group further enhances the compound's stability and bioavailability, making it a valuable candidate for therapeutic interventions. Recent studies have highlighted its potential as a modulator of key cellular pathways, particularly in the context of inflammatory diseases and cancer.

One of the most notable aspects of this compound is its ability to interact with specific protein targets, a property that has been extensively explored in preclinical models. Researchers have demonstrated that N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide exhibits selective binding to enzymes involved in the regulation of cellular signaling. This selectivity underscores its potential as a lead compound for the development of novel therapeutics.

Moreover, the trifluoromethyl substituent plays a critical role in modulating the compound's pharmacokinetic properties. Studies have shown that this group enhances the molecule's lipophilicity, thereby improving its absorption and distribution within biological systems. Such characteristics are highly desirable in drug design, as they contribute to the overall efficacy and safety profile of a compound.

In terms of synthesis, N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if warranted by clinical trials.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide exhibits favorable interactions with key residues in target proteins, further validating its potential as a therapeutic agent.

In conclusion, N-4-({2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}sulfamoyl)-3-methylphenylacetamide represents a promising lead compound with diverse applications in the field of medicinal chemistry. Its unique structural features, coupled with recent research findings, position it as a strong candidate for further exploration in drug discovery and development.